Cas no 16301-89-6 (Thiepin, 1,1-dioxide)

• Product Name: Thiepin, 1,1-dioxide
• CAS No: 16301-89-6
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 1346138
• PubChem ID: 11140404
• Update Time: 2025-04-20

Thiepin, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiepin, 1,1-dioxide
• Thiepin-1,1-dioxid
• 16301-89-6
• thiepin 1,1-dioxid
• Thiepin 1,1-dioxide
• AKOS024329425
• thiepine 1,1-dioxide

• Inchi： 1S/C6H6O2S/c7-9(8)5-3-1-2-4-6-9/h1-6H
• InChI Key： LYWWPHRTUAGKIZ-UHFFFAOYSA-N
• SMILES： S1(C=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 142.00888
• Monoisotopic Mass: 142.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepins